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Compound of Interest

Compound Name: 1,2-Dimethylcyclopentanol

Cat. No.: B102604 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the thermodynamic properties of

1,2-Dimethylcyclopentanol. Due to a scarcity of direct experimental data for this specific

compound, this document presents a combination of predicted values and experimental data

for structurally similar molecules to offer valuable comparative insights. Detailed experimental

protocols for determining these properties are also included to facilitate further research.

Physicochemical and Thermodynamic Data
The following tables summarize the available predicted and experimental thermodynamic data

for 1,2-Dimethylcyclopentanol and its related compounds. This comparative presentation

allows for an estimation of the properties of 1,2-Dimethylcyclopentanol and highlights the

impact of structural variations on thermodynamic behavior.

Table 1: Predicted Physicochemical Properties of 1,2-Dimethylcyclopentanol
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Property Predicted Value

Molecular Formula C₇H₁₄O

Molecular Weight 114.19 g/mol

Boiling Point 150.5 ± 8.0 °C at 760 mmHg

Density 0.9 ± 0.1 g/cm³

Vapor Pressure 1.5 ± 0.6 mmHg at 25°C

Flash Point 54.4 ± 10.9 °C

Refractive Index 1.460

Table 2: Comparative Experimental Thermodynamic Data of Related Compounds

Property Compound Value Temperature (K)

Enthalpy of

Combustion (liquid,

ΔcH°)

cis-1,2-

Dimethylcyclopentane
-4590.1 ± 1.3 kJ/mol 298.15

Liquid Heat Capacity

(Cp,liquid)

cis-1,2-

Dimethylcyclopentane
190.66 J/mol·K 302.84

Enthalpy of Fusion

(ΔfusH)

1,2-

Dimethylcyclopentane
6.410 kJ/mol 154.1

Vapor Pressure
1,2-

Dimethylcyclopentane
47.2 mmHg 298.15

Experimental Protocols
The following sections detail standard experimental methodologies for determining the key

thermodynamic properties of liquid organic compounds like 1,2-Dimethylcyclopentanol.

Bomb Calorimetry for Enthalpy of Combustion
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The standard enthalpy of combustion can be determined using a bomb calorimeter. This

technique measures the heat released when a substance is completely burned in a constant-

volume container.

Methodology:

Sample Preparation: A precisely weighed sample of 1,2-Dimethylcyclopentanol (typically

0.5 - 1.0 g) is placed in a crucible within the bomb calorimeter. A fuse wire is positioned to

make contact with the sample.

Assembly and Pressurization: The bomb is sealed and purged with oxygen to remove any

nitrogen, then filled with high-pressure oxygen (typically 25-30 atm).

Calorimeter Setup: The sealed bomb is submerged in a known mass of water in an insulated

container (the calorimeter). A stirrer ensures uniform temperature distribution, and a high-

precision thermometer records the temperature.

Ignition and Data Acquisition: The sample is ignited by passing an electric current through

the fuse wire. The temperature of the water is recorded at regular intervals before, during,

and after combustion until a stable final temperature is reached.

Calculation: The heat capacity of the calorimeter system is determined by calibrating with a

substance of known heat of combustion, such as benzoic acid. The heat of combustion of

the sample is then calculated from the temperature rise, the heat capacity of the calorimeter,

and corrections for the heat of combustion of the fuse wire and any side reactions (e.g.,

formation of nitric acid). The enthalpy of combustion (ΔHc) is then calculated from the

change in internal energy (ΔU) measured at constant volume.[1][2]

Differential Scanning Calorimetry (DSC) for Heat
Capacity
Differential Scanning Calorimetry is a versatile technique used to measure heat flow associated

with thermal transitions in a material, including heat capacity.

Methodology:
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Sample Preparation: A small, accurately weighed sample of 1,2-Dimethylcyclopentanol
(typically 5-10 mg) is hermetically sealed in an aluminum pan. An empty, sealed pan is used

as a reference.

Instrument Setup: The sample and reference pans are placed in the DSC cell. The

instrument is programmed with a specific temperature profile, typically a linear heating rate

(e.g., 10 °C/min) over the desired temperature range.

Data Collection: The DSC measures the difference in heat flow required to maintain the

sample and reference at the same temperature as they are heated. This differential heat flow

is recorded as a function of temperature.

Heat Capacity Calculation: The heat capacity of the sample is determined by comparing its

heat flow curve to that of a known standard reference material (e.g., sapphire) run under the

identical experimental conditions.[3][4]

Vapor Pressure Measurement
Several methods can be employed to determine the vapor pressure of a liquid as a function of

temperature.

A. Static Method:

Apparatus: A sample of the liquid is placed in a thermostatted vessel connected to a

pressure measuring device (manometer). The system is evacuated to remove air.

Procedure: The liquid is heated to a specific temperature and allowed to reach equilibrium

with its vapor. The pressure of the vapor in the headspace is then measured directly. This is

repeated at various temperatures to obtain the vapor pressure curve.

B. Dynamic Method (Isoteniscope):

Apparatus: An isoteniscope is a U-tube manometer where the sample is in one arm and the

other is connected to a pressure control and measurement system.

Procedure: The sample is heated, and the external pressure is adjusted until the liquid levels

in both arms of the U-tube are equal, indicating that the vapor pressure of the sample is
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equal to the applied pressure.[5][6]

C. Gas Saturation Method:

Apparatus: A stream of an inert gas is passed through or over the liquid sample at a known

flow rate and temperature.

Procedure: The gas becomes saturated with the vapor of the substance. The amount of

vaporized substance is determined by trapping and weighing it or by measuring the weight

loss of the sample. The vapor pressure is then calculated using the ideal gas law and the

volume of the carrier gas.[7]

Visualizations
Experimental Workflow for Bomb Calorimetry
The following diagram illustrates the key steps in determining the enthalpy of combustion using

a bomb calorimeter.

Caption: Workflow for Bomb Calorimetry Experiment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Thermodynamic Properties of 1,2-
Dimethylcyclopentanol: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b102604#thermodynamic-properties-of-1-2-
dimethylcyclopentanol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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